Tert-butyl 8-(2-chloropyrimidin-4-yl)-2,8-diazaspiro[3.5]nonane-2-carboxylate

• IUPAC Name: tert-butyl 8-(2-chloropyrimidin-4-yl)-2,8-diazaspiro[3.5]nonane-2-carboxylate
• InChI: InChI=1S/C16H23ClN4O2/c1-15(2,3)23-14(22)21-10-16(11-21)6-4-8-20(9-16)12-5-7-18-13(17)19-12/h5,7H,4,6,8-11H2,1-3H3
• InChI Key: LNNIRKDXCNOCGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CCCN(C2)C3=NC(=NC=C3)Cl
• Molecular Formula: C16H23ClN4O2
• Molecular Weight: 338.83 g/mol

Description

“Tert-butyl 8-(2-chloropyrimidin-4-yl)-2,8-diazaspiro[3.5]nonane-2-carboxylate” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the pyrimidine ring and the spirocyclic structure. The presence of the tert-butyl group and the carboxylate ester would also contribute to the complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general properties can be inferred from its components. For example, the presence of the pyrimidine ring and the spirocyclic structure suggest that it would be relatively stable and resistant to decomposition.

Mechanism of Action

The mechanism of action of this compound is not clear without more specific information. Pyrimidine derivatives are known to have various biological activities, but the exact mechanism would depend on the specific derivative and its interactions with biological targets.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it exhibits promising activity, such as anticancer or antibacterial activity, it could be further developed and optimized for these applications.